
Physical and chemical properties of (2-
Chlorobenzyl)hydrazine dihydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
(2-Chlorobenzyl)hydrazine

hydrochloride

Cat. No.: B1604655 Get Quote
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For Researchers, Scientists, and Drug Development
Professionals
Introduction
(2-Chlorobenzyl)hydrazine dihydrochloride is a substituted benzylhydrazine derivative that

holds potential as a building block in synthetic organic chemistry and drug discovery. The

presence of a hydrazine moiety, a reactive functional group, combined with a chlorinated

benzyl ring, makes it a versatile precursor for the synthesis of a wide range of heterocyclic

compounds and other complex organic molecules. Hydrazine derivatives are known to exhibit a

broad spectrum of biological activities, including antimicrobial, anticancer, and anti-

inflammatory properties.[1][2][3] This guide provides a comprehensive overview of the physical

and chemical properties, synthesis, analytical characterization, applications, and safety

considerations for (2-Chlorobenzyl)hydrazine dihydrochloride, offering valuable insights for

researchers and professionals in the field.

Chemical Identity and Structure
(2-Chlorobenzyl)hydrazine dihydrochloride is the dihydrochloride salt of (2-

Chlorobenzyl)hydrazine. The salt form enhances its stability and water solubility, making it

easier to handle and use in various applications.[1]
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IUPAC Name: (2-chlorophenyl)methylhydrazine;dihydrochloride[4]

Synonyms: [(2-chlorophenyl)methyl]hydrazine dihydrochloride, N-(O-Chlorobenzyl)hydrazide

dihydrochloride[4]

CAS Number: 64415-10-7[4]

Molecular Formula: C₇H₁₁Cl₃N₂[4][5]

Chemical Structure
Caption: Chemical structure of (2-Chlorobenzyl)hydrazine dihydrochloride.

Physical and Chemical Properties
The physical and chemical properties of (2-Chlorobenzyl)hydrazine dihydrochloride are

summarized in the table below.

Property Value Source(s)

Molecular Weight 229.5 g/mol [4]

Appearance White powder/solid [6]

Melting Point 198 °C [6]

Solubility Soluble in water [6]

Stability
Stable under normal

conditions.
[6]

Stability and Reactivity
(2-Chlorobenzyl)hydrazine dihydrochloride is stable under normal storage conditions.[6]

However, it is important to avoid the formation of dust.[6] Incompatible materials include bases

and strong oxidizing agents.[6] Thermal decomposition can lead to the release of irritating

gases and vapors, including nitrogen oxides (NOx) and hydrogen chloride gas.[6][7]
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A common method for synthesizing benzylhydrazine derivatives involves the reaction of a

benzyl halide with hydrazine hydrate.[1] The resulting free base is then converted to its

dihydrochloride salt by treatment with hydrochloric acid.

Proposed Synthetic Workflow

2-Chlorobenzyl chloride
+ Hydrazine hydrate

Reaction in a suitable
solvent (e.g., ethanol)

(2-Chlorobenzyl)hydrazine
(Free Base)

Treatment with
Hydrochloric Acid (HCl)

(2-Chlorobenzyl)hydrazine
dihydrochloride

Purification
(e.g., Recrystallization)

Pure (2-Chlorobenzyl)hydrazine
dihydrochloride

Click to download full resolution via product page

Caption: Proposed synthesis workflow for (2-Chlorobenzyl)hydrazine dihydrochloride.

Experimental Protocol: Synthesis of (2-
Chlorobenzyl)hydrazine dihydrochloride
Causality: This protocol is based on established methods for the synthesis of similar hydrazine

derivatives. The use of a large excess of hydrazine hydrate helps to minimize the formation of

the dibenzyl derivative. The final step of converting the free base to the dihydrochloride salt

improves the compound's stability and handling characteristics.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-chlorobenzyl chloride in ethanol.

Addition of Hydrazine Hydrate: Slowly add an excess of hydrazine hydrate to the ethanolic

solution of 2-chlorobenzyl chloride while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitored by TLC).

Solvent Removal: After cooling to room temperature, remove the ethanol and excess

hydrazine hydrate under reduced pressure.

Extraction: Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and

wash with water to remove any remaining hydrazine hydrate. Dry the organic layer over

anhydrous sodium sulfate.
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Salt Formation: Filter the solution and bubble dry hydrogen chloride gas through it, or add a

solution of HCl in ethanol, until precipitation is complete.

Isolation and Purification: Collect the precipitate by filtration, wash with a small amount of

cold ethanol, and dry under vacuum to yield (2-Chlorobenzyl)hydrazine dihydrochloride.

Further purification can be achieved by recrystallization from a suitable solvent system.

Analytical Characterization
A combination of spectroscopic and chromatographic techniques is essential for the

comprehensive characterization of (2-Chlorobenzyl)hydrazine dihydrochloride.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the molecular structure by identifying the chemical environment of the hydrogen

and carbon atoms.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule, such as N-H, C-H, and C-Cl stretching vibrations.

[4]

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound, confirming its identity.[4]

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are

powerful techniques for assessing the purity of (2-Chlorobenzyl)hydrazine dihydrochloride and

for quantitative analysis.[8][9] Due to the thermal lability of some hydrazine compounds, HPLC

is often the preferred method.

Analytical Workflow
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Caption: General analytical workflow for the characterization of (2-Chlorobenzyl)hydrazine

dihydrochloride.

Experimental Protocol: HPLC Purity Analysis
Causality: This protocol outlines a standard reversed-phase HPLC method suitable for the

analysis of polar, water-soluble compounds like (2-Chlorobenzyl)hydrazine dihydrochloride.

The use of a C18 column provides good separation based on hydrophobicity. A gradient elution

is employed to ensure the efficient separation of the main compound from any potential

impurities with different polarities.

Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-

phase column (e.g., 4.6 x 250 mm, 5 µm), and an autosampler.

Mobile Phase:

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% TFA in acetonitrile.
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Gradient Program:

0-5 min: 5% B

5-25 min: 5% to 95% B

25-30 min: 95% B

30-31 min: 95% to 5% B

31-35 min: 5% B

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Sample Preparation: Prepare a solution of (2-Chlorobenzyl)hydrazine dihydrochloride in the

mobile phase A at a concentration of approximately 1 mg/mL.

Analysis: Inject the sample and record the chromatogram. The purity is determined by

calculating the peak area percentage of the main component.

Applications in Research and Drug Development
Substituted benzylhydrazines are valuable intermediates in the synthesis of various biologically

active molecules. The hydrazine moiety can undergo a variety of chemical transformations,

making it a key synthon for the construction of heterocyclic rings such as pyrazoles, triazoles,

and oxadiazoles.[3] These heterocyclic scaffolds are prevalent in many approved drugs.

The presence of the 2-chloro substituent on the benzyl ring can influence the pharmacokinetic

and pharmacodynamic properties of the final compounds. It can affect metabolic stability,

binding affinity to biological targets, and overall efficacy. Therefore, (2-Chlorobenzyl)hydrazine

dihydrochloride serves as a crucial starting material for generating compound libraries for high-

throughput screening in drug discovery programs.
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Safety and Handling
(2-Chlorobenzyl)hydrazine dihydrochloride is a hazardous chemical and should be handled

with appropriate safety precautions.[4][6]

GHS Hazard Classification
Hazard Class Hazard Statement GHS Pictogram

Acute Toxicity, Oral H302: Harmful if swallowed Warning

Acute Toxicity, Dermal
H312: Harmful in contact with

skin
Warning

Skin Corrosion/Irritation H315: Causes skin irritation Warning

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
Warning

Acute Toxicity, Inhalation H332: Harmful if inhaled Warning

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation
Warning

Source: PubChem[4]

Handling and Personal Protective Equipment (PPE)
Use only under a chemical fume hood.[6]

Wear appropriate personal protective equipment, including chemical-resistant gloves, safety

goggles, and a lab coat.[6]

Avoid dust formation and inhalation of dust, vapor, mist, or gas.[6]

Do not get in eyes, on skin, or on clothing.[6]

Wash hands thoroughly after handling.

Storage
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Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials such as bases and strong oxidizing agents.[6]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[10]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. Give large quantities of water. Seek immediate medical

attention.[10]

Conclusion
(2-Chlorobenzyl)hydrazine dihydrochloride is a key chemical intermediate with significant

potential in synthetic chemistry and pharmaceutical research. A thorough understanding of its

physical and chemical properties, coupled with appropriate analytical characterization and safe

handling practices, is crucial for its effective and responsible use in the laboratory and in the

development of new chemical entities. This guide provides a foundational understanding to aid

researchers and scientists in their work with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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